![molecular formula C12H21NO4 B7575282 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid](/img/structure/B7575282.png)
3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid, also known as OPC-21268, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.
Mechanism of Action
3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid acts as a selective inhibitor of angiotensin-converting enzyme (ACE), which plays a crucial role in the regulation of blood pressure and fluid balance. By inhibiting ACE, this compound reduces the production of angiotensin II, a potent vasoconstrictor, and increases the levels of bradykinin, a vasodilator.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a reduction in blood pressure, improved endothelial function, and decreased inflammation. It has also been shown to have antioxidant properties and to inhibit the proliferation of smooth muscle cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid in lab experiments is its selectivity for ACE, which allows for more targeted research on the renin-angiotensin-aldosterone system. However, one limitation is its relatively low potency compared to other ACE inhibitors.
Future Directions
There are several future directions for the research on 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid. One area of interest is its potential use in the treatment of chronic obstructive pulmonary disease (COPD). Another area of research is the development of more potent analogs of this compound with improved efficacy and selectivity. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound.
Synthesis Methods
The synthesis of 3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid involves the reaction of 3-hydroxypropanoic acid with oxalyl chloride to form 3-oxopropanoic acid, which is then reacted with isopropylamine to form 3-(isopropylamino)propanoic acid. This compound is then reacted with 1,2-epoxybutane to form this compound.
Scientific Research Applications
3-[Oxane-4-carbonyl(propan-2-yl)amino]propanoic acid has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and respiratory system. It has been shown to have potential therapeutic effects in the treatment of atherosclerosis, hypertension, and asthma.
properties
IUPAC Name |
3-[oxane-4-carbonyl(propan-2-yl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO4/c1-9(2)13(6-3-11(14)15)12(16)10-4-7-17-8-5-10/h9-10H,3-8H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJBCGFGPFBWWCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCC(=O)O)C(=O)C1CCOCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.